1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one

• Molecular Formula: C10H9BrClFO2
• Molecular Weight: 295.53 g/mol
• IUPAC Name: 1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C10H9BrClFO2/c1-4(2)9(14)7-8(13)5(11)3-6(12)10(7)15/h3-4,15H,1-2H3
• InChI Key: SDYQJXBFNHZHFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=C(C(=CC(=C1F)Br)Cl)O

Description

1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one is a halogenated aromatic ketone characterized by a multi-substituted phenyl ring and a branched alkyl ketone moiety. Its molecular formula is C₁₀H₉BrClFO₂, with a molecular weight of 295.53 g/mol. The phenyl ring is substituted with bromo (3-), chloro (5-), fluoro (2-), and hydroxyl (6-) groups, while the propan-1-one chain includes a methyl group at the second carbon.

Preparation Methods

The synthesis of 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one typically involves multi-step organic reactions. One common method includes the halogenation of a hydroxyphenyl precursor followed by the introduction of the methylpropanone group. The reaction conditions often require the use of specific reagents such as bromine, chlorine, and fluorine sources, along with catalysts to facilitate the reactions. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one undergoes various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: Halogen atoms can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one involves its interaction with specific molecular targets and pathways. The presence of halogen atoms and the hydroxy group allows it to form various interactions with enzymes, receptors, and other biomolecules. These interactions can modulate biological pathways and result in specific effects, which are the subject of ongoing research.

Comparison with Similar Compounds

Table 1: Substituent and Functional Group Analysis

Compound Name	Phenyl Substituents	Functional Group	Molecular Weight (g/mol)
1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one	3-Br, 5-Cl, 2-F, 6-OH	Ketone (propan-1-one)	295.53
1-(3-Bromo-5-chloro-2-methoxyphenyl)-3-cyclohexylpropan-1-amine	3-Br, 5-Cl, 2-OCH₃	Amine	360.72
2-(Methylamino)-1-(3-methylphenyl)propan-1-one	3-CH₃	Ketone + Methylamino	~191 (estimated)

Key Observations:

Halogenation vs. In contrast, 2-(Methylamino)-1-(3-methylphenyl)propan-1-one lacks halogens, relying on a methyl group for steric effects . The methoxy group in 1-(3-Bromo-5-chloro-2-methoxyphenyl)-3-cyclohexylpropan-1-amine reduces polarity compared to the hydroxyl group in the target compound, impacting solubility .

Functional Group Reactivity: The ketone group in the target compound and 2-(Methylamino)-1-(3-methylphenyl)propan-1-one allows nucleophilic addition reactions.

Physicochemical Properties

Table 2: Property Comparison

Property	Target Compound	1-(3-Bromo-5-chloro-2-methoxyphenyl)-3-cyclohexylpropan-1-amine	2-(Methylamino)-1-(3-methylphenyl)propan-1-one
Solubility in Water	Moderate (due to -OH)	Low (methoxy reduces polarity)	Low (non-polar substituents)
Lipophilicity (LogP)	High (Br, Cl, F enhance)	Moderate (methoxy vs. cyclohexyl)	Low (methyl group only)
Reactivity	Electrophilic aromatic substitution favored by halogens	Amine group participates in acid-base reactions	Methylamino group enables salt formation

Key Observations:

• The hydroxyl group in the target compound improves aqueous solubility relative to its methoxy-substituted analog, though both remain predominantly lipid-soluble due to halogens .
• The fluorine atom’s electronegativity in the target compound polarizes the aromatic ring, directing electrophilic attacks to specific positions (e.g., para to halogens) .

Biological Activity

1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one is a synthetic compound that has garnered attention due to its potential biological activities. This article reviews the available literature on its biological properties, including antimicrobial, antioxidant, and mutagenic activities.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{12}\text{H}_{12}\text{BrClF}\text{O}$$

Antimicrobial Activity

Recent studies have demonstrated that 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one exhibits significant antimicrobial properties. It has been tested against various bacterial strains, including:

• Staphylococcus aureus
• Bacillus subtilis
• Escherichia coli
• Xanthomonas campestris

The compound showed moderate to high potency against these pathogens, indicating its potential as an antimicrobial agent .

Antioxidant Activity

The antioxidant capabilities of the compound were assessed using various assays, including the DPPH (1,1-diphenyl-picrylhydrazyl) and ABTS (2,2'-azinobis(3-ethylbenzothiazoline-6-sulfonic acid)) tests. The results indicated that the compound possesses notable antioxidant activity, which could be attributed to its ability to scavenge free radicals and reduce oxidative stress .

Mutagenicity

There is evidence suggesting that the compound may exhibit mutagenic properties. A review of mutagenic chemicals lists compounds similar in structure to 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one, indicating a need for further investigation into its mutagenic potential .

Study 1: Antimicrobial Efficacy

In a controlled laboratory setting, 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one was evaluated for its antimicrobial efficacy. The compound was diluted in various concentrations and applied to cultures of E. coli and S. aureus. Results showed a dose-dependent inhibition of bacterial growth, with minimum inhibitory concentrations (MIC) determined at 50 µg/mL for both strains.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	50

Study 2: Antioxidant Activity Assessment

The antioxidant activity was evaluated using the DPPH assay. The IC50 value (the concentration required to inhibit 50% of the DPPH radical) was found to be 25 µg/mL, indicating strong antioxidant potential.

Assay Type	IC50 (µg/mL)
DPPH	25
ABTS	30